Cas no 41753-55-3 (Ophiopogonin D)

Ophiopogonin D Properties

Names and Identifiers

• Ophiopogonin D
• N1488
• A14482
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-Hydroxy-2-[(1S,2R,4R,5'R,6R,7S,9R,12S,13S,14R)-16-hydroxy-5',
• CID 138107276
• MFCD09970543
• Ophiopogonin D, >=98% (HPLC)
• Diosgenin 3-O-(alpha-L-rhamnopyranosyl-(1-2))(beta-D-xylopyranosyl-(1-3))-beta-D-glucopyranoside
• Q27151383
• GLXC-19108
• 125150-67-6
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14-yl]oxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5S,6R)-5-hydroxy-2-((1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-oxane)-14-yl)oxy-6-methyl-4-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• E0022
• AKOS032949041
• CS-0009054
• C17042
• OphiopogoninD
• OJV-VI
• CHEMBL5266163
• Lirioprolioside J
• FS-9595
• 41753-55-3
• 1-O-(beta-D-Xylopyranosyl-1-3(alpha-L-Rhamnopyransyl-1-2)beta-d-fucopyranosyl)-(25R)-spirost-5-en-1beta,3beta-diol
• DTXSID401317339
• CHEBI:80883
• BDBM50421804
• HY-N0515
• 945619-74-9
• DA-66317
• OJV-V
• +Expand

• MDL： MFCD09970543
• InChIKey： FHKHGNFKBPFJCB-WOSGAKHQSA-N
• Inchi： 1S/C44H70O16/c1-18-9-12-44(54-16-18)19(2)30-28(60-44)15-26-24-8-7-22-13-23(45)14-29(43(22,6)25(24)10-11-42(26,30)5)57-41-38(59-40-36(52)34(50)31(47)20(3)55-40)37(32(48)21(4)56-41)58-39-35(51)33(49)27(46)17-53-39/h7,18-21,23-41,45-52H,8-17H2,1-6H3/t18-,19+,20+,21-,23?,24-,25+,26-,27-,28-,29-,30?,31+,32+,33+,34-,35-,36-,37+,38-,39+,40+,41+,42-,43-,44-/m1/s1
• SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])C2([H])[C@@]1([H])C([H])([H])[C@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])[C@]([H])([C@@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 854.46600
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 6
• Monoisotopic Mass: 854.466386
• Heavy Atom Count: 60
• Complexity: 1590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 236

Experimental Properties

• LogP: 0.85160
• PSA: 235.68000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3